Cas no 89540-19-2 (Benzoic acid, 3-(fluoromethyl)-)

Benzoic acid, 3-(fluoromethyl)- structure
89540-19-2 structure
Product Name:Benzoic acid, 3-(fluoromethyl)-
CAS No:89540-19-2
MF:C8H7FO2
MW:154.138386011124
CID:597297
PubChem ID:20221521
Update Time:2025-09-24

Benzoic acid, 3-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(fluoromethyl)-
    • 3-(fluoromethyl)benzoic acid
    • EN300-701501
    • 89540-19-2
    • DTXSID00603757
    • MZBVPNDZYNYTSW-UHFFFAOYSA-N
    • SCHEMBL10655399
    • 3-(Fluoromethyl)benzoicacid
    • 3-fluoromethyl-benzoic acid
    • Inchi: 1S/C8H7FO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2,(H,10,11)
    • InChI Key: MZBVPNDZYNYTSW-UHFFFAOYSA-N
    • SMILES: FCC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 154.04300762g/mol
  • Monoisotopic Mass: 154.04300762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

Benzoic acid, 3-(fluoromethyl)- Pricemore >>

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